Cas no 1133115-42-0 (Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate)

• Product Name: Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate
• CAS No: 1133115-42-0
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• MDL: MFCD11855863
• CID: 857762
• Update Time: 2026-04-29

Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate
• A-4975

• MDL： MFCD11855863
• Inchi： InChI=1S/C9H11N3O2/c1-14-8(13)6-4-11-9(10)12-7(6)5-2-3-5/h4-5H,2-3H2,1H3,(H2,10,11,12)
• InChI Key： XSRJDSXUFMSTPQ-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CNC(=N)N=C1C2CC2

Computed Properties

• Exact Mass: 193.08500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 78.10000
• LogP: 1.30400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate

Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate (CAS No. 1133115-42-0): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate (CAS No. 1133115-42-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as MAPC, is a member of the pyrimidine family and has been extensively studied for its role in various biological processes.

The chemical structure of Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate is characterized by a pyrimidine ring with a cyclopropyl group at the 4-position and a methyl ester at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for drug development.

Recent research has highlighted the importance of Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate in several areas of medicinal chemistry. One of the key areas of interest is its potential as a lead compound for the development of novel antiviral agents. Studies have shown that compounds with similar structures exhibit potent antiviral activity against a range of viruses, including influenza and hepatitis C virus (HCV). The cyclopropyl group in Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate plays a crucial role in enhancing the antiviral potency by modulating the interaction with viral enzymes.

In addition to its antiviral properties, Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The unique structural features of Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate make it an excellent candidate for further optimization to enhance its anticancer activity.

The synthesis of Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate involves several well-established chemical reactions, including nucleophilic substitution, cyclization, and esterification. These synthetic routes are highly efficient and can be scaled up for large-scale production, making it feasible to produce this compound for both research and commercial purposes.

In terms of pharmacokinetics, Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate exhibits favorable properties such as good solubility, stability, and bioavailability. These characteristics are essential for ensuring that the compound can effectively reach its target site in vivo. Preclinical studies have shown that Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate has low toxicity and high therapeutic index, further supporting its potential as a safe and effective therapeutic agent.

The application of Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate extends beyond antiviral and anticancer therapy. Recent studies have explored its potential in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. For instance, preliminary data suggest that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings open up new avenues for the development of multifunctional drugs that can address multiple aspects of complex diseases.

In conclusion, Methyl 2-amino-4-cyclopropylpyrimidine-5-carboxylate (CAS No. 1133115-42-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.